Cas no 1339328-32-3 (4-methyl-2-(pentylamino)methylphenol)

• Product Name: 4-methyl-2-(pentylamino)methylphenol
• CAS No: 1339328-32-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5149328
• PubChem ID: 63323281
• Update Time: 2025-05-23

4-methyl-2-(pentylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[(pentylamino)methyl]phenol
• Phenol, 4-methyl-2-[(pentylamino)methyl]-
• 4-methyl-2-(pentylamino)methylphenol

• Inchi： 1S/C13H21NO/c1-3-4-5-8-14-10-12-9-11(2)6-7-13(12)15/h6-7,9,14-15H,3-5,8,10H2,1-2H3
• InChI Key： GXGCQBLZECCPND-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1CNCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• XLogP3: 3
• Topological Polar Surface Area: 32.299

Additional information on 4-methyl-2-(pentylamino)methylphenol

Comprehensive Analysis of 4-Methyl-2-(Pentylamino)Methylphenol (CAS No. 1339328-32-3): Properties, Applications, and Industry Trends

4-Methyl-2-(pentylamino)methylphenol (CAS No. 1339328-32-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This phenol derivative, characterized by a methyl group at the 4-position and a pentylamino-methyl side chain at the 2-position, exhibits versatile reactivity, making it valuable for synthetic applications. Recent studies highlight its potential as an intermediate in the development of bioactive molecules, particularly in antimicrobial and antioxidant formulations.

The compound’s molecular structure (C₁₃H₂₁NO) combines lipophilic (pentyl chain) and hydrophilic (phenolic hydroxyl) moieties, enabling solubility in both organic and aqueous media. This dual nature aligns with current trends in green chemistry, where researchers prioritize eco-friendly solvents and sustainable synthesis. Notably, 1339328-32-3 has been explored in catalysis and polymer stabilization, addressing industry demands for high-performance additives.

In pharmaceuticals, 4-methyl-2-(pentylamino)methylphenol is investigated for its structure-activity relationships (SAR). Its phenolic core mimics natural antioxidants like tocopherols, sparking interest in cosmeceuticals and anti-aging formulations. A 2023 study noted its moderate free-radical scavenging capacity, positioning it as a candidate for skin care actives—a hot topic in personalized medicine forums.

From an industrial perspective, the compound’s thermal stability (decomposition point >200°C) suits high-temperature processes. Manufacturers increasingly seek heat-resistant intermediates for electronic materials, linking 1339328-32-3 to advanced material science. SEO data reveals growing queries for "phenolic compounds in electronics" and "amino-phenol derivatives," underscoring market relevance.

Regulatory compliance is another critical focus. While 4-methyl-2-(pentylamino)methylphenol is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), its handling requires standard laboratory safety protocols. This aligns with Google Trends’ spike in searches for "safe handling of specialty chemicals" and "non-toxic intermediates."

Future research may explore derivatization strategies to enhance its bioavailability or catalytic efficiency. With the rise of AI-driven drug discovery, computational models could predict novel applications for CAS 1339328-32-3, answering frequent user questions like "how to optimize phenol-based compounds" or "emerging uses of alkylamino phenols."

In summary, 4-methyl-2-(pentylamino)methylphenol bridges academic research and industrial innovation. Its multifaceted roles—from pharmaceutical building blocks to material science enablers—reflect evolving needs in sustainable chemistry and healthcare technology, making it a compound to watch in 2024 and beyond.